Cas no 1257294-40-8 (1-(Phenylsulfonyl)-4-broMo-5-azaindole)

• Product Name: 1-(Phenylsulfonyl)-4-broMo-5-azaindole
• CAS No: 1257294-40-8
• MF: C₁₃H₉BrN₂O₂S
• MW: 337.191760778427
• CID: 2857974
• Update Time: 2025-05-20

1-(Phenylsulfonyl)-4-broMo-5-azaindole Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylsulfonyl)-4-broMo-5-azaindole
• 1H-Pyrrolo[3,2-c]pyridine, 4-bromo-1-(phenylsulfonyl)-
• 4-Bromo-1-(phenylsulfonyl)-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C13H9BrN2O2S/c14-13-11-7-9-16(12(11)6-8-15-13)19(17,18)10-4-2-1-3-5-10/h1-9H
• InChI Key： RXKUFEYRDUMIQD-UHFFFAOYSA-N
• SMILES： C1(Br)=NC=CC2N(S(C3=CC=CC=C3)(=O)=O)C=CC1=2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 1-(Phenylsulfonyl)-4-broMo-5-azaindole

1-(Phenylsulfonyl)-4-bromo-5-azaindole (CAS 1257294-40-8): A Versatile Heterocyclic Compound for Pharmaceutical Research

In the realm of medicinal chemistry and drug discovery, 1-(Phenylsulfonyl)-4-bromo-5-azaindole (CAS 1257294-40-8) has emerged as a promising heterocyclic scaffold with diverse applications. This sulfonylated azaindole derivative combines the structural features of indole and pyridine rings, making it a valuable building block for designing novel bioactive molecules. The presence of both bromo and phenylsulfonyl substituents enhances its reactivity and potential for further functionalization.

The growing interest in 5-azaindole chemistry stems from its structural similarity to natural purine bases, which allows for effective interactions with biological targets. Researchers are particularly drawn to 4-bromo-5-azaindole derivatives due to their ability to serve as key intermediates in synthesizing kinase inhibitors and other therapeutic agents. The phenylsulfonyl group in this compound provides additional opportunities for structure-activity relationship (SAR) studies, as it can influence both the physicochemical properties and binding affinity of resulting drug candidates.

Recent advances in cancer drug discovery have highlighted the importance of heterocyclic scaffolds like 1-(Phenylsulfonyl)-4-bromo-5-azaindole. Many pharmaceutical companies are exploring its potential in developing targeted therapies, especially for resistant forms of cancer. The compound's molecular weight of 337.17 g/mol and moderate lipophilicity make it suitable for medicinal chemistry optimization, addressing common challenges in drug development such as bioavailability and metabolic stability.

The synthetic versatility of CAS 1257294-40-8 allows for numerous modifications at the 4-position (bromine substitution) and the nitrogen atom (sulfonylation). This flexibility has made it a popular choice for combinatorial chemistry approaches and high-throughput screening programs. Researchers frequently employ this compound in palladium-catalyzed cross-coupling reactions, enabling the rapid generation of diverse molecular libraries for biological evaluation.

In the context of central nervous system (CNS) drug development, 5-azaindole derivatives have shown particular promise. The 1-(Phenylsulfonyl)-4-bromo-5-azaindole scaffold demonstrates favorable blood-brain barrier penetration characteristics, making it attractive for designing potential treatments for neurological disorders. Its structural features may contribute to interactions with various neurotransmitter receptors and enzymes involved in CNS pathophysiology.

The pharmaceutical industry's shift toward fragment-based drug design has further increased demand for specialized building blocks like CAS 1257294-40-8. This compound serves as an excellent starting point for growing fragments into lead compounds through systematic structural elaboration. The bromine atom provides a convenient handle for Suzuki-Miyaura coupling and other transition metal-catalyzed reactions, while the sulfonamide moiety offers opportunities for hydrogen bonding interactions with biological targets.

From a commercial perspective, the global market for specialty heterocyclic compounds continues to expand, with azaindole derivatives representing a significant growth segment. Suppliers of 1-(Phenylsulfonyl)-4-bromo-5-azaindole have reported increasing demand from both academic research institutions and pharmaceutical companies engaged in early-stage drug discovery programs. The compound's stability under standard storage conditions (typically recommended at 2-8°C) contributes to its practicality as a research chemical.

Recent patent literature reveals numerous applications of 4-bromo-5-azaindole derivatives in various therapeutic areas, including inflammation, metabolic disorders, and infectious diseases. The phenylsulfonyl modification appears particularly valuable in modulating the pharmacokinetic properties of drug candidates, often improving metabolic stability without compromising target affinity. These findings underscore the importance of CAS 1257294-40-8 as a strategic intermediate in modern drug discovery workflows.

Quality control and characterization of 1-(Phenylsulfonyl)-4-bromo-5-azaindole typically involve advanced analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry. Reputable suppliers provide comprehensive certificates of analysis to ensure researchers receive material of consistent purity and quality. The compound's distinct spectral features facilitate reaction monitoring and product characterization during synthetic transformations.

As the pharmaceutical industry continues to explore novel chemical space for drug discovery, compounds like 1-(Phenylsulfonyl)-4-bromo-5-azaindole will remain essential tools for medicinal chemists. Its unique combination of reactivity, structural features, and drug-like properties positions it as a valuable asset in the quest for new therapeutic agents addressing unmet medical needs. The ongoing research into kinase inhibitor scaffolds and allosteric modulators particularly benefits from access to such well-characterized, versatile building blocks.